1-[(4-chlorophenyl)sulfonyl]-3-{[3-(trifluoromethyl)-1-piperidinyl]carbonyl}piperidine

• IUPAC Name: [1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-[3-(trifluoromethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H22ClF3N2O3S/c19-15-5-7-16(8-6-15)28(26,27)24-10-1-3-13(11-24)17(25)23-9-2-4-14(12-23)18(20,21)22/h5-8,13-14H,1-4,9-12H2
• InChI Key: RYUCKNKFMZQXEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)N3CCCC(C3)C(F)(F)F
• Molecular Formula: C18H22ClF3N2O3S
• Molecular Weight: 438.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-[(4-chlorophenyl)sulfonyl]-3-{[3-(trifluoromethyl)-1-piperidinyl]carbonyl}piperidine often involves condensation reactions, utilizing sulfonyl chlorides in the presence of bases like triethylamine and solvents such as methylene dichloride. These processes are aimed at introducing sulfonyl and carbonyl functional groups into the piperidine framework, exemplified by the synthesis of related compounds (Girish et al., 2008; Naveen et al., 2015).

Molecular Structure Analysis

The molecular structure of related compounds is characterized by X-ray crystallography, revealing the piperidine ring often adopts a chair conformation with the sulfonyl groups displaying tetrahedral geometry. The structures are stabilized by various intramolecular hydrogen bonds, illustrating the compound's ability to engage in complex molecular interactions (Girish et al., 2008; Naveen et al., 2015).

Chemical Reactions and Properties

The compound’s reactivity is influenced by its functional groups, with sulfonyl and carbonyl groups providing sites for further chemical modification. Studies demonstrate the compound's versatility in forming derivatives through reactions such as N-sulfonation, highlighting its potential utility in generating a diverse array of molecules (Vinaya et al., 2009).

Physical Properties Analysis

The physical properties, including crystallinity, melting points, and solubility, are crucial for understanding the compound's behavior in different environments. These properties are determined through analytical techniques such as crystallography and spectroscopy, providing insights into the compound's stability and applicability in various scientific domains (Girish et al., 2008; Naveen et al., 2015).

Chemical Properties Analysis

The chemical properties, particularly reactivity patterns and stability under various conditions, are defined by the compound's molecular structure. The presence of sulfonyl and carbonyl groups introduces a range of chemical behaviors, enabling the compound to participate in diverse reactions. This versatility makes it a valuable subject for further research aimed at exploring its potential applications in chemical synthesis and medicinal chemistry (Vinaya et al., 2009).